4-ethoxy-N-(1,2-oxazol-3-yl)benzenesulfonamide

• IUPAC Name: 4-ethoxy-N-(1,2-oxazol-3-yl)benzenesulfonamide
• InChI: InChI=1S/C11H12N2O4S/c1-2-16-9-3-5-10(6-4-9)18(14,15)13-11-7-8-17-12-11/h3-8H,2H2,1H3,(H,12,13)
• InChI Key: CNILAZIOFBHGDV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NC2=NOC=C2
• Molecular Formula: C11H12N2O4S
• Molecular Weight: 268.29 g/mol

Description

4-ethoxy-N-(1,2-oxazol-3-yl)benzenesulfonamide is a chemical compound that belongs to the class of sulfonamides, which are known for their diverse biological activities This compound features an oxazole ring, which is a five-membered heterocyclic ring containing one oxygen and one nitrogen atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-ethoxy-N-(1,2-oxazol-3-yl)benzenesulfonamide typically involves the reaction of 4-ethoxybenzenesulfonyl chloride with 3-amino-1,2-oxazole under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or tetrahydrofuran, with a base like triethylamine or sodium hydroxide to neutralize the hydrochloric acid formed during the reaction.

Industrial Production Methods

Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography may be employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

4-ethoxy-N-(1,2-oxazol-3-yl)benzenesulfonamide can undergo various chemical reactions, including:

Oxidation: The ethoxy group can be oxidized to form an aldehyde or carboxylic acid.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: The sulfonamide group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide can be used under acidic or basic conditions.

Reduction: Catalytic hydrogenation or the use of reducing agents like lithium aluminum hydride.

Substitution: Nucleophiles such as amines or thiols can react with the sulfonamide group under mild conditions.

Major Products Formed

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of amines.

Substitution: Formation of substituted sulfonamides.

Scientific Research Applications

4-ethoxy-N-(1,2-oxazol-3-yl)benzenesulfonamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Investigated for its potential antimicrobial and antifungal properties.

Medicine: Explored for its potential as a therapeutic agent in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-ethoxy-N-(1,2-oxazol-3-yl)benzenesulfonamide involves its interaction with specific molecular targets. The oxazole ring can interact with enzymes or receptors, inhibiting their activity. The sulfonamide group can mimic the structure of natural substrates, leading to competitive inhibition. These interactions can disrupt essential biological pathways, leading to the compound’s therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

• 4-hydroxy-N-(5-methyl-1,2-oxazol-3-yl)benzenesulfonamide
• 4-(3-(4-bromophenyl)-5-(2,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)benzenesulfonamide

Uniqueness

4-ethoxy-N-(1,2-oxazol-3-yl)benzenesulfonamide is unique due to the presence of the ethoxy group, which can influence its solubility and reactivity. The combination of the oxazole ring and the benzenesulfonamide moiety provides a distinct chemical structure that can interact with biological targets in a specific manner, making it a valuable compound for research and development.